(E)-3-(3,4-Dichloroanilino)-1-[2-(3,5-diphenylpyrazol-1-yl)-4-methyl-1,3-thiazol-5-yl]prop-2-en-1-one

• IUPAC Name: (E)-3-(3,4-dichloroanilino)-1-[2-(3,5-diphenylpyrazol-1-yl)-4-methyl-1,3-thiazol-5-yl]prop-2-en-1-one
• InChI: InChI=1S/C28H20Cl2N4OS/c1-18-27(26(35)14-15-31-21-12-13-22(29)23(30)16-21)36-28(32-18)34-25(20-10-6-3-7-11-20)17-24(33-34)19-8-4-2-5-9-19/h2-17,31H,1H3/b15-14+
• InChI Key: DHUQETYLKBPLJT-CCEZHUSRSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2C(=CC(=N2)C3=CC=CC=C3)C4=CC=CC=C4)C(=O)C=CNC5=CC(=C(C=C5)Cl)Cl
• Isomeric SMILES: CC1=C(SC(=N1)N2C(=CC(=N2)C3=CC=CC=C3)C4=CC=CC=C4)C(=O)/C=C/NC5=CC(=C(C=C5)Cl)Cl
• Molecular Formula: C28H20Cl2N4OS
• Molecular Weight: 531.5 g/mol

Description

(E)-3-(3,4-Dichloroanilino)-1-[2-(3,5-diphenylpyrazol-1-yl)-4-methyl-1,3-thiazol-5-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C28H20Cl2N4OS and its molecular weight is 531.46. The purity is usually 95%.
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Scientific Research Applications

Heterocycle Synthesis

Research into the reaction of 3,5-diphenyl-1,2,4-dithiazol-1-ium perchlorate with active methylene compounds has led to the synthesis of a variety of heterocycles, including thiazole derivatives, showcasing the chemical versatility and potential utility of compounds related to the queried chemical structure in creating complex molecules with potential applications in medicinal chemistry and materials science (Shibuya, 1984).

Multicomponent Synthesis

A study reported the efficient synthesis of derivatives via a simple, atom-economical, and multicomponent reaction, highlighting the synthetic utility of chalcones, thiosemicarbazide, and coumarins. This approach underscores the potential for developing diverse and functionally rich compounds that could be leveraged for various pharmacological and material science applications (Pavurala & Vedula, 2014).

Anticancer and Anti-Inflammatory Agents

The synthesis and biological evaluation of novel pyrazolopyrimidines derivatives have been explored for their anticancer and anti-5-lipoxygenase activities. This research signifies the potential therapeutic applications of such compounds, underscoring their relevance in the development of new medicinal agents (Rahmouni et al., 2016).

Corrosion Inhibition

Investigations into thiazole and thiadiazole derivatives have provided insights into their efficacy as corrosion inhibitors, with studies employing quantum chemical parameters and molecular dynamics simulations to predict and understand their performance. Such research has practical implications for the preservation of metals in industrial applications (Kaya et al., 2016).

Solvent Effects on Molecular Structure

The study of solvent polarizability on the keto/enol equilibrium of bioactive molecules from the 1,3,4-thiadiazole group offers valuable insights into the influence of solvent properties on the structure and behavior of molecules. This research is crucial for understanding how molecular structures can be manipulated and stabilized in different environments, impacting fields ranging from pharmaceuticals to materials chemistry (Matwijczuk et al., 2017).